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Compound of Interest

Compound Name: 2-Methyl-1,3,5-hexatriene

Cat. No.: B091468

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and spectroscopic characterization of (E)-2-methyl-1,3,5-hexatriene. Due to the
limited availability of published data on its direct applications in drug development and specific
signaling pathways, this document focuses on the foundational chemical and physical
characteristics of the molecule.

Chemical Structure and Properties

(E)-2-methyl-1,3,5-hexatriene is a conjugated triene with the chemical formula C7H10 and a
molecular weight of 94.15 g/mol .[1][2] The "(E)" designation in its name refers to the
stereochemistry of the double bond between carbons 3 and 4, indicating that the substituents
are on opposite sides of the double bond. The molecule consists of a six-carbon chain with
three double bonds at positions 1, 3, and 5, and a methyl group substituent at position 2.

A summary of its key identifiers and physical properties is presented in Table 1.

Table 1: Chemical Identifiers and Physical Properties of (E)-2-methyl-1,3,5-hexatriene
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Property Value Reference
CAS Number 41233-72-1 [1]
Molecular Formula C7H1o [1][2]
Molecular Weight 94.15 g/mol [11[2]
Boiling Point 107.8 °C at 760 mmHg [2]

Density 0.737 g/cm3 [2]

Vapor Pressure 31.2 mmHg at 25°C [2]

Flash Point 2.1°C [2]

Figure 1: 2D Structure of (E)-2-methyl-1,3,5-hexatriene.

Synthesis

A general method for the preparation of 2-substituted 1,3,5-hexatrienes has been reported,
which can be adapted for the synthesis of the title compound. The specific experimental
protocol for (E)-2-methyl-1,3,5-hexatriene is outlined below.

Experimental Protocol: Synthesis of (E)-2-methyl-1,3,5-
hexatriene

Materials:

5-methyl-1,5-hexadien-3-ol

Phosphorus tribromide (PBrs)

Diethyl ether

N,N-Dimethylbenzylamine

Benzene-1,4-diol (hydroquinone)

Toluene
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Procedure:
Step 1: Bromination of 5-methyl-1,5-hexadien-3-ol
e A solution of 5-methyl-1,5-hexadien-3-ol in diethyl ether is cooled in an ice bath.

e Phosphorus tribromide is added dropwise to the cooled solution with stirring over a period of
15 hours.

e The reaction mixture is then carefully quenched with water and the organic layer is
separated.

e The aqueous layer is extracted with diethyl ether.

» The combined organic layers are washed with saturated sodium bicarbonate solution and
brine, then dried over anhydrous magnesium sulfate.

e The solvent is removed under reduced pressure to yield the crude bromide.
Step 2: Elimination to form (E)-2-methyl-1,3,5-hexatriene
e The crude bromide is dissolved in toluene.

* N,N-Dimethylbenzylamine and a catalytic amount of benzene-1,4-diol are added to the
solution.

e The mixture is heated at reflux.

e The progress of the reaction is monitored by a suitable analytical technique (e.g., TLC or
GOQ).

e Upon completion, the reaction mixture is cooled to room temperature and washed with dilute
hydrochloric acid, water, and brine.

e The organic layer is dried over anhydrous magnesium sulfate and the solvent is removed by
distillation.
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e The resulting crude product is purified by fractional distillation under reduced pressure to
afford pure (E)-2-methyl-1,3,5-hexatriene.[2]

Synthesis Workflow

Bromination
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(E)-2-methyl-1,3,5-hexatriene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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